Cas no 2097960-08-0 (Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate)

• Product name: Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate
• CAS No: 2097960-08-0
• MF: C₁₆H₂₄ClN₃O₂
• MW: 325.833662986755
• CID: 5041186

Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate
• tert-butyl N-[[1-(2-chloropyridin-4-yl)piperidin-3-yl]methyl]carbamate
• Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate

• Inchi： 1S/C16H24ClN3O2/c1-16(2,3)22-15(21)19-10-12-5-4-8-20(11-12)13-6-7-18-14(17)9-13/h6-7,9,12H,4-5,8,10-11H2,1-3H3,(H,19,21)
• InChI Key： YXHKGLLPWZRZFT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)N1CCCC(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Topological Polar Surface Area: 54.5
• XLogP3: 3.4

Additional information on Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate

Introduction to Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate (CAS No. 2097960-08-0)

Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate, with the CAS number 2097960-08-0, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a complex piperidine ring system makes it an intriguing candidate for further investigation.

The molecular structure of Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate consists of multiple functional groups that contribute to its reactivity and biological activity. The tert-butyl moiety, known for its steric hindrance, can influence the compound's solubility and metabolic stability. Additionally, the piperidine ring, often found in bioactive molecules, plays a crucial role in interactions with biological targets.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their demonstrated efficacy in various therapeutic areas. The incorporation of a chloropyridine moiety in Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate adds another layer of complexity, potentially enhancing its binding affinity to specific biological receptors. This has led to extensive research into its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. Researchers have been exploring its interactions with enzymes and receptors involved in critical biological pathways. Preliminary studies suggest that Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate may exhibit inhibitory effects on certain enzymes, making it a promising candidate for treating various diseases.

The synthesis of Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. These advancements have opened up new possibilities for its application in pharmaceutical research.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, ensuring a comprehensive understanding of the compound's properties.

The pharmacokinetic profile of Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate is another area of interest. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for determining the compound's suitability for further clinical development. The findings suggest that this compound may exhibit favorable pharmacokinetic characteristics, making it a viable candidate for drug development.

In conclusion, Tert-butyl ((1-(2-chloropyridin-4-yl)piperidin-3-yl)methyl)carbamate (CAS No. 2097960-08-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.